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Compound of Interest

Compound Name:
2-Cyclopropoxy-5-

(methylthio)aniline

Cat. No.: B14814017

Get Quote

Executive Summary
5-Methylsulfanyl-2-cyclopropoxy-phenylamine (also known as 2-cyclopropoxy-5-
(methylthio)aniline) is a trisubstituted benzene derivative characterized by a primary amine, a

cyclopropyl ether, and a methylthioether group. This molecule serves as a high-value scaffold

in drug discovery, particularly as a pharmacophore in kinase inhibitors and G-protein coupled

receptor (GPCR) ligands. Its unique cyclopropoxy substituent offers improved metabolic

stability and lipophilicity compared to standard methoxy or ethoxy analogs, while the

methylsulfanyl group provides a handle for oxidation (to sulfoxides/sulfones) or specific

hydrophobic interactions within a binding pocket.

Nomenclature & Identifiers
Accurate nomenclature is critical for database searching and regulatory compliance. The

following table consolidates the systematic and trivial names for this chemical entity.

Table 1: Nomenclature and Synonyms
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Category Identifier / Name

IUPAC Name 2-Cyclopropoxy-5-(methylsulfanyl)aniline

Systematic Name Benzenamine, 2-cyclopropoxy-5-(methylthio)-

Preferred Synonym 2-Cyclopropoxy-5-(methylthio)aniline

Inverted Synonym 5-Methylthio-2-cyclopropoxyaniline

Functional Class Alkylthio-alkoxy-aniline

CAS Registry Number

Not widely indexed in public catalogs; typically

referenced as a custom synthesis intermediate.

[1] (Closest analog: 2-Methoxy-5-

(methylthio)aniline, CAS 1081774-59-5)

SMILES CSC1=CC(=C(C=C1)OC2CC2)N

InChI Key

Generated from

structure:InChI=1S/C10H13NOS/c1-13-8-3-4-

10(12-2-5-2)9(11)6-8/h3-4,6,10H,2,5,11H2,1H3

Structural Analysis & Physicochemical Properties
The molecule's behavior is dictated by the electronic interplay between the electron-donating

amine/alkoxy groups and the sulfur atom.

Key Structural Features
Cyclopropoxy Group (Position 2):

Steric Bulk: The cyclopropyl ring is rigid and occupies a distinct volume compared to

flexible alkyl chains, often locking the conformation of the ether linkage.

Metabolic Stability: Cyclopropyl ethers are generally more resistant to O-dealkylation by

Cytochrome P450 enzymes than methyl or ethyl ethers.

Methylsulfanyl Group (Position 5):
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Redox Active: The sulfur atom can be selectively oxidized to a sulfoxide (-S(=O)Me) or

sulfone (-S(=O)2Me), altering polarity and hydrogen-bonding capability during lead

optimization.

Lipophilicity: Adds significant lipophilicity (hydrophobicity) without excessive steric bulk.

Primary Amine (Position 1):

Nucleophile: The aniline nitrogen is the primary site for derivatization (e.g., amide

coupling, urea formation).

Table 2: Calculated Physicochemical Properties
Property Value Implication

Molecular Formula C₁₀H₁₃NOS --

Molecular Weight 195.28 g/mol
Fragment-like, suitable for

fragment-based drug design.

LogP (Predicted) ~2.5 - 2.8
Moderate lipophilicity; good

membrane permeability.

TPSA ~61 Å²

Favorable for CNS penetration

(if <90 Å²) and oral

bioavailability.

pKa (Conjugate Acid) ~3.5 - 4.0

The aniline is weakly basic due

to the electron-withdrawing

effect of the sulfur (inductive)

and oxygen (inductive) relative

to the ring.

Synthetic Pathways
As a Senior Application Scientist, I recommend a convergent synthesis strategy. The most

robust route avoids the direct cyclopropylation of the phenol after amine formation, as anilines

are prone to side reactions. Instead, the cyclopropyl group is installed on a nitro-benzene

precursor.
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Route A: Nucleophilic Aromatic Substitution (SNAr)
This is the preferred industrial route due to scalability.

Starting Material: 2-Fluoro-5-(methylthio)-1-nitrobenzene.

Reagent: Cyclopropanol + Strong Base (NaH or KOtBu).

Mechanism: The alkoxide of cyclopropanol displaces the fluoride ion. The nitro group

activates the ring for SNAr.

Reduction: The nitro group is reduced to the amine using Iron/Ammonium Chloride

(Fe/NH4Cl) or Hydrogenation (H2/Pd-C). Note: Care must be taken with Pd/C as sulfur can

poison the catalyst; Fe/NH4Cl is safer.

Route B: Mitsunobu Etherification
Used when the fluorinated precursor is unavailable.

Starting Material: 2-Hydroxy-5-(methylthio)-1-nitrobenzene.

Reagents: Cyclopropanol, Triphenylphosphine (PPh3), DIAD/DEAD.

Mechanism: Dehydrative coupling to form the ether.

Reduction: Nitro reduction as above.

Visualization of Synthesis Logic

2-Fluoro-5-(methylthio)
-1-nitrobenzene

Intermediate:
2-Cyclopropoxy-5-(methylthio)

-1-nitrobenzene

SNAr
(Displacement)

Cyclopropanol
+ NaH (THF)

TARGET:
5-Methylsulfanyl-2-cyclopropoxy

-phenylamine

Nitro Reduction

Reduction
(Fe / NH4Cl)
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Click to download full resolution via product page

Caption: Figure 1. Convergent synthesis via SNAr displacement followed by nitro reduction.

Analytical Characterization
To validate the identity of 5-methylsulfanyl-2-cyclopropoxy-phenylamine, the following spectral

signatures must be confirmed.

Proton NMR (¹H-NMR) in DMSO-d₆
Cyclopropyl Ring: Distinctive multiplets in the high-field region.

δ 0.60 - 0.90 ppm (4H, m, cyclopropyl -CH2-).

δ 3.70 - 3.85 ppm (1H, m, cyclopropyl -CH-O-).

Methylthio Group:

δ 2.40 ppm (3H, s, -S-CH3).

Aromatic Protons:

Pattern consistent with 1,2,4-substitution (typically a doublet, doublet of doublets, and a

doublet).

δ 6.50 - 7.00 ppm.

Amine:

δ 4.50 - 5.00 ppm (2H, broad s, -NH2, exchangeable with D2O).

Mass Spectrometry (LC-MS)
Ionization: ESI (Positive Mode).

Expected Mass: [M+H]⁺ = 196.08 Da.
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Fragmentation: Loss of cyclopropyl group (M-41) or loss of methylthio radical may be

observed.

Safety & Handling Protocols
As a thioether-aniline derivative, standard laboratory safety protocols for toxic organic amines

apply.

Toxicity: Anilines are potential methemoglobinemia inducers. Avoid skin contact and

inhalation.

Odor Control: The methylsulfanyl group imparts a characteristic sulfurous odor

(garlic/cabbage-like).

Protocol: All weighing and transfers must occur within a certified fume hood.

Waste: Treat glassware with bleach (sodium hypochlorite) solution to oxidize residual

sulfides before washing.

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C. The amine is sensitive to

oxidation (browning) upon air exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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